Cas no 518018-87-6 (3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-(3-methoxyphenyl)methylidene-2-methylpropanehydrazide)

• Product Name: 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-(3-methoxyphenyl)methylidene-2-methylpropanehydrazide
• CAS No: 518018-87-6
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 6327471
• PubChem ID: 9633573
• Update Time: 2025-07-08

3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-(3-methoxyphenyl)methylidene-2-methylpropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-(3-methoxyphenyl)methylidene-2-methylpropanehydrazide
• AKOS002170815
• MLS000769040
• 3-Benzoimidazol-1-yl-2-methyl-propionic acid [1-(3-methoxy-phenyl)-meth-(E)-ylidene]-hydrazide
• F1092-1285
• DTXSID901326068
• 3-(benzimidazol-1-yl)-N-[(E)-(3-methoxyphenyl)methylideneamino]-2-methylpropanamide
• Z57393560
• SMR000433761
• CHEMBL3196043
• 3-BENZOIMIDAZOL-1-YL-2-METHYL-PROPIONIC ACID (3-METHOXY-BENZYLIDENE)-HYDRAZIDE
• 518018-87-6
• AKOS016295181
• 3-(1H-1,3-benzodiazol-1-yl)-N'-[(1E)-(3-methoxyphenyl)methylidene]-2-methylpropanehydrazide
• (E)-3-(1H-benzo[d]imidazol-1-yl)-N'-(3-methoxybenzylidene)-2-methylpropanehydrazide

• Inchi： 1S/C19H20N4O2/c1-14(12-23-13-20-17-8-3-4-9-18(17)23)19(24)22-21-11-15-6-5-7-16(10-15)25-2/h3-11,13-14H,12H2,1-2H3,(H,22,24)/b21-11+
• InChI Key： UIHPZBZMBQRCPB-SRZZPIQSSA-N
• SMILES： O=C(C(C)CN1C=NC2C=CC=CC1=2)N/N=C/C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 336.15862589g/mol
• Monoisotopic Mass: 336.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-(3-methoxyphenyl)methylidene-2-methylpropanehydrazide

3-(1H-1,3-Benzodiazol-1-yl)-N'-(E)-(3-methoxyphenyl)methylidene-2-methylpropanehydrazide: A Comprehensive Overview

The compound 3-(1H-1,3-benzodiazol-1-yl)-N'-(E)-(3-methoxyphenyl)methylidene-2-methylpropanehydrazide, identified by the CAS number 518018-87-6, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of hydrazides, which are derivatives of hydrazine and are widely studied for their diverse applications in drug design and chemical synthesis.

The structure of this compound is characterized by a benzodiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a diazole ring. The benzodiazole moiety is known for its aromaticity and stability, making it a valuable component in many bioactive molecules. The presence of the methoxy group (-OCH₃) on the phenyl ring further enhances the compound's reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of new anticancer agents. The hydrazide group in the molecule serves as a reactive site for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. This has led to significant interest in the compound as a building block for drug discovery.

In addition to its role in medicinal chemistry, this compound has also been investigated for its applications in materials science. The benzodiazole moiety contributes to the molecule's ability to form stable complexes with metal ions, making it a promising candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have wide-ranging applications in catalysis, gas storage, and sensing technologies.

The synthesis of 3-(1H-1,3-benzodiazol-1-yl)-N'-(E)-(3-methoxyphenyl)methylidene-2-methylpropanehydrazide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the benzodiazole ring through condensation reactions and the subsequent introduction of the hydrazide group via nucleophilic substitution. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and IR (infrared spectroscopy). These studies have provided valuable insights into its molecular structure and intermolecular interactions. For example, NMR analysis has revealed the presence of distinct proton environments corresponding to different functional groups within the molecule.

The pharmacological properties of this compound have also been a focal point of recent research. Preclinical studies suggest that it exhibits moderate cytotoxicity against various cancer cell lines, indicating its potential as an anticancer agent. Furthermore, its ability to inhibit key enzymes involved in inflammatory pathways makes it a candidate for anti-inflammatory drug development.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Initial findings suggest that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term environmental effects. However, further research is needed to fully understand its ecological impact and develop strategies for safe disposal.

The commercialization potential of this compound is significant due to its versatility across multiple industries. Pharmaceutical companies are particularly interested in its use as an intermediate in drug synthesis, while materials scientists are exploring its applications in advanced materials development. Regulatory agencies have also expressed interest in establishing guidelines for its safe handling and use.

In conclusion, 3-(1H-1,3-benzodiazol-1-yl)-N'-(E)-(3-methoxyphenyl)methylidene-2-methylpropanehydrazide represents a promising compound with diverse applications across chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.